![molecular formula C22H25N3O3S B2398756 1-(4-(4-(2-((Tetrahydrothiophen-3-yl)oxy)isonicotinoyl)piperazin-1-yl)phenyl)ethanone CAS No. 2034239-85-3](/img/structure/B2398756.png)
1-(4-(4-(2-((Tetrahydrothiophen-3-yl)oxy)isonicotinoyl)piperazin-1-yl)phenyl)ethanone
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Overview
Description
1-(4-(4-(2-((Tetrahydrothiophen-3-yl)oxy)isonicotinoyl)piperazin-1-yl)phenyl)ethanone is a useful research compound. Its molecular formula is C22H25N3O3S and its molecular weight is 411.52. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A study investigated the antitumor activity of 1,2,4-triazine derivatives bearing a piperazine amide moiety, highlighting the potential of similar structures in anticancer applications. The compounds showed promising antiproliferative effects against breast cancer cells, comparable to cisplatin, indicating their significance in the development of new cancer therapeutics (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).
Antimicrobial Evaluation
Research on chalcones containing piperazine or dichlorothiophene moieties revealed their potential antimicrobial activity. Certain derivatives demonstrated significant activity against Gram-positive bacteria, Staphylococcus aureus, Escherichia coli, and Candida albicans. This suggests the utility of such compounds in developing antimicrobial agents (Tomar, Bhattacharjee, Kamaluddin, & Kumar, 2007).
Antifungal and Cytotoxic Activities
Azole-containing piperazine derivatives were designed, synthesized, and evaluated for their antibacterial, antifungal, and cytotoxic activities. The compounds exhibited moderate to significant antimicrobial activities and potential cytotoxicity against certain cancer cell lines, showcasing their potential in both antimicrobial and cancer research (Gan, Fang, & Zhou, 2010).
Electrochemical Synthesis
Electrochemical oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone led to the development of a new, environmentally friendly method for synthesizing phenylpiperazine derivatives. This technique provides a safe and efficient pathway for the synthesis of compounds potentially useful in various scientific applications, highlighting the importance of green chemistry approaches (Nematollahi & Amani, 2011).
Mechanism of Action
Target of Action
Similar compounds have been found to targetPoly (ADP-Ribose) Polymerase (PARP) in human breast cancer cells . PARP is a family of proteins involved in cellular processes such as DNA repair and programmed cell death.
Mode of Action
Similar compounds have been shown to inhibit the catalytical activity of parp1, enhance the cleavage of parp1, enhance the phosphorylation of h2ax, and increase caspase 3/7 activity . These actions suggest that the compound may induce cell death in cancer cells by interfering with DNA repair mechanisms.
Biochemical Pathways
The inhibition of parp1 and the subsequent enhancement of h2ax phosphorylation and caspase 3/7 activity suggest that the compound may affect pathways related to dna repair and apoptosis .
Result of Action
Similar compounds have shown moderate to significant efficacy against human breast cancer cells . This suggests that the compound may have potential therapeutic effects in the treatment of certain types of cancer.
properties
IUPAC Name |
1-[4-[4-[2-(thiolan-3-yloxy)pyridine-4-carbonyl]piperazin-1-yl]phenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S/c1-16(26)17-2-4-19(5-3-17)24-9-11-25(12-10-24)22(27)18-6-8-23-21(14-18)28-20-7-13-29-15-20/h2-6,8,14,20H,7,9-13,15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWXPHABPBRPAQQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=NC=C3)OC4CCSC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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